5-hydroxypipecolic acid

• CAS No.: 13096-31-6
• Product Name: 5-hydroxypipecolic acid
• Molecular Formula: C6H11NO3
• Molecular Weight: 145.16 g/mol
• IUPAC Name: 5-hydroxypiperidine-2-carboxylic acid
• Standard InChI: InChI=1S/C6H11NO3/c8-4-1-2-5(6(9)10)7-3-4/h4-5,7-8H,1-3H2,(H,9,10)
• Standard InChIKey: RKEYKDXXZCICFZ-UHFFFAOYSA-N
• SMILES: C1CC(NCC1O)C(=O)O
• Canonical SMILES: C1CC([NH2+]CC1O)C(=O)[O-]
• Melting Point: 235°C
• Physical Description: Solid
• Description: 5-hydroxypipecolic acid is a piperidinemonocarboxylic acid that is pipecolic acid with a hydroxy substituent at position 5. It has a role as a metabolite. It derives from a pipecolic acid.; L-trans-5-Hydroxy-2-piperidinecarboxylic acid belongs to the class of organic compounds known as alpha amino acids. These are amino acids in which the amino group is attached to the carbon atom immediately adjacent to the carboxylate group (alpha carbon). L-trans-5-Hydroxy-2-piperidinecarboxylic acid exists as a solid, soluble (in water), and a moderately acidic compound (based on its pKa). Within the cell, L-trans-5-hydroxy-2-piperidinecarboxylic acid is primarily located in the cytoplasm. L-trans-5-Hydroxy-2-piperidinecarboxylic acid participates in a number of enzymatic reactions. In particular, L-trans-5-hydroxy-2-piperidinecarboxylic acid can be biosynthesized from pipecolic acid. L-trans-5-Hydroxy-2-piperidinecarboxylic acid can also be converted into methyl 5-hydroxypiperidine-2-carboxylate. Outside of the human body, L-trans-5-hydroxy-2-piperidinecarboxylic acid can be found in fruits. This makes L-trans-5-hydroxy-2-piperidinecarboxylic acid a potential biomarker for the consumption of this food product.
• Synonyms: 5-hydroxypipecolic acid; 5-hydroxypipecolic acid, cis-isomer; 5-hydroxypipecolic acid, ion (1-)-cis-isomer; 5-hydroxypipecolic acid, trans-isome
• PubChem Compound: 151730
• Last Modified: Nov 11 2021